Cas no 7170-58-3 (3-(2,3-dichlorophenoxy)propanoic acid)

• Product Name: 3-(2,3-dichlorophenoxy)propanoic acid
• CAS No: 7170-58-3
• CID: 4657717
• Update Time: 2025-07-19

3-(2,3-dichlorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenoxy)propanoic Acid
• 3-(2,3-dichlorophenoxy)propanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids

Additional information on 3-(2,3-dichlorophenoxy)propanoic acid

Recent Advances in the Study of 3-(2,3-Dichlorophenoxy)propanoic Acid (CAS: 7170-58-3)

3-(2,3-Dichlorophenoxy)propanoic acid (CAS: 7170-58-3) is a chlorinated phenoxypropanoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in herbicide development and drug discovery. Recent studies have explored its molecular mechanisms, biological activities, and potential therapeutic uses. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological effects, and emerging applications.

Recent investigations into 3-(2,3-dichlorophenoxy)propanoic acid have focused on its role as a herbicide and its potential as a lead compound for drug development. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in inhibiting the growth of broadleaf weeds by disrupting auxin signaling pathways. The study utilized molecular docking simulations to elucidate its binding affinity for auxin receptors, providing insights into its selective herbicidal activity. These findings suggest that 3-(2,3-dichlorophenoxy)propanoic acid could serve as a template for designing next-generation herbicides with improved specificity and reduced environmental impact.

In the pharmaceutical domain, researchers have explored the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(2,3-dichlorophenoxy)propanoic acid exhibits inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study employed in vitro assays and molecular dynamics simulations to validate its binding mode and potency. These results indicate that structural modifications of this compound could yield novel COX-2 inhibitors with therapeutic potential for inflammatory diseases.

Another area of interest is the compound's metabolic fate and environmental persistence. A 2023 environmental toxicology study published in Chemosphere investigated the degradation pathways of 3-(2,3-dichlorophenoxy)propanoic acid in soil and water systems. The researchers identified microbial degradation as a primary route of breakdown, with specific bacterial strains capable of cleaving the phenoxy bond. This research underscores the importance of understanding the environmental impact of chlorinated phenoxy compounds and informs strategies for bioremediation.

Future research directions for 3-(2,3-dichlorophenoxy)propanoic acid include optimizing its herbicidal activity through structural modifications, exploring its potential as a pharmaceutical scaffold, and assessing its long-term environmental effects. Collaborative efforts between chemists, biologists, and environmental scientists will be essential to fully realize the compound's potential while mitigating any adverse effects. The integration of computational modeling, high-throughput screening, and green chemistry principles will likely play a pivotal role in advancing these research endeavors.